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Compound of Interest

Ethyl 5-aminoindoline-1-
Compound Name:
carboxylate

Cat. No.: B1517544

In-Depth Technical Guide: Ethyl 5-
aminoindoline-1-carboxylate

For researchers, scientists, and professionals in drug development, a precise understanding of
molecular structures and nomenclature is paramount. This guide provides a detailed overview
of Ethyl 5-aminoindoline-1-carboxylate, a heterocyclic compound of interest in medicinal
chemistry.

Chemical Structure and Nomenclature

IUPAC Name: Ethyl 5-amino-2,3-dihydro-1H-indole-1-carboxylate[1]
Synonyms: Ethyl 5-aminoindoline-1-carboxylate
CAS Number: 1193390-54-3 (for the hydrochloride salt)[1]

The molecular structure of Ethyl 5-aminoindoline-1-carboxylate is characterized by a bicyclic
indoline core. The indoline moiety is a saturated analog of indole, where the C2-C3 double
bond of the pyrrole ring is reduced. Key structural features include:

 Indoline Ring System: A fused benzene and pyrrolidine ring.

e Amino Group: An -NH2 group substituted at the 5th position of the benzene ring.
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o Ethyl Carboxylate Group: An ethyl ester (-COOCH2CHs) attached to the nitrogen atom
(position 1) of the pyrrolidine ring.

This arrangement of functional groups provides a scaffold for further chemical modifications,
making it a versatile building block in the synthesis of more complex molecules.

Tabulated Molecular Data

Property Value
Molecular Formula C11H14N202
Ethyl 5-amino-2,3-dihydro-1H-indole-1-
IUPAC Name
carboxylate
CAS Number 1193390-54-3 (hydrochloride)

Logical Representation of the Chemical Structure

The following diagram illustrates the connectivity of the atoms within Ethyl 5-aminoindoline-1-
carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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